Cas no 1806941-44-5 (3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde
• CAS No: 1806941-44-5
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4890014
• Update Time: 2025-06-25

3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-6(9)5-4(13)1-3(2-12)10-7(5)11(14)15/h1-2,6H,(H,10,13)
• InChI Key： AHHRMRMHQVOYRZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(C=O)NC=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0.5
• Topological Polar Surface Area: 92

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde

Introduction to 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde (CAS No. 1806941-44-5)

3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde, identified by the CAS number 1806941-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and synthetic utility. The presence of both difluoromethyl and hydroxy functional groups, along with the nitro substituent, makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety is frequently incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic properties, ensuring prolonged efficacy and reduced side effects. In contrast, the hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can be critical for interactions with biological targets such as enzymes and receptors. The nitro group, while reactive, serves as a valuable handle for further functionalization through reduction or coupling reactions.

Recent advancements in medicinal chemistry have highlighted the importance of nitropyridines in the development of novel therapeutics. For instance, derivatives of nitropyridine have been explored as intermediates in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The structural motif offers a balance between lipophilicity and polarizability, making it an attractive scaffold for drug design. Specifically, 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde has been investigated for its potential role in generating bioactive molecules with enhanced target specificity.

The carboxaldehyde functionality at the 6-position of the pyridine ring provides a reactive site for condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones—structures that are prevalent in many pharmacologically active compounds. These derivatives have shown promise in preclinical studies as modulators of inflammatory pathways and signal transduction cascades. The combination of these functional groups makes 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde a valuable building block for synthetic chemists aiming to develop next-generation therapeutics.

In the context of modern drug discovery, computational modeling and high-throughput screening have accelerated the identification of promising candidates derived from such heterocyclic scaffolds. The electronic properties imparted by the nitro, difluoromethyl, and hydroxy groups influence both the reactivity and binding characteristics of the molecule. For example, density functional theory (DFT) calculations have been employed to optimize the structure of analogs derived from this compound, predicting improved binding affinities for target proteins such as kinases and transcription factors.

Moreover, green chemistry principles have guided recent synthetic approaches to maximize yield while minimizing waste. Catalytic methods using transition metals have been particularly effective in constructing the pyridine core and introducing the desired substituents. Such methodologies align with industry trends toward sustainable manufacturing processes, reducing environmental impact without compromising efficiency.

The biological activity of 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde has been preliminarily assessed through in vitro assays targeting key disease-related pathways. Initial results suggest potential inhibitory effects on enzymes involved in cancer progression and inflammation. While these findings are encouraging, further research is necessary to elucidate mechanisms of action and optimize lead structures for clinical development.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutics. The compound’s versatility as a synthetic intermediate positions it as a candidate for multiple drug programs simultaneously. By leveraging its unique structural features, chemists can explore diverse chemical spaces, increasing the likelihood of identifying novel molecular entities with therapeutic potential.

As interest in precision medicine grows, tailored molecular probes derived from compounds like 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde may find applications beyond traditional drug development. For instance, fluorescent analogs could serve as tools for imaging biological processes or validating drug targets in living systems. Such applications underscore the compound’s broader relevance within biomedical research.

In conclusion,3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-carboxaldehyde (CAS No. 1806941-44-5) represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its combination of reactive functional groups and proven synthetic accessibility makes it an indispensable tool for medicinal chemists exploring new frontiers in drug discovery. Continued investigation into its derivatives promises to yield insights that will shape future therapeutic strategies across multiple therapeutic areas.